![molecular formula C9H17NO2S B2566989 (6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide CAS No. 1342626-98-5](/img/structure/B2566989.png)
(6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide
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Overview
Description
The compound is a derivative of the spiro[5.5]undecane class of compounds . Spiro compounds with saturated six-membered rings have intriguing conformational and configurational aspects, and their stereochemistry has been extensively investigated .
Synthesis Analysis
The synthesis of spiro[5.5]undecane derivatives with S and O containing heterocycles has been reported . These compounds exhibit helical disposition of the six-membered rings . The synthesis and transformations of 2,4-dioxa- and 2,4-diazaspiro[5.5]undecanones equipped with a diterpenoid substituent have also been studied .Molecular Structure Analysis
The structure of spiro[5.5]undecane derivatives is chiral due to the helicity of the spirane skeleton . The flipping of the six-membered rings transforms one enantiomer into another .Chemical Reactions Analysis
The Diels—Alder reaction of 16-(3-trimethylsilyloxybutadienyl)furanolabdanoids with 5-methylene (arylidene)-3,3-dimethyl-2,4-dioxane-1,5-diones or 5-methylene (arylidene)-1,3-dimethylpyrimidine-2,4,6 (1 H ,3 H ,5 H )-triones in the presence of l-proline proceeded regioselectively and led to 7-furanoterpenyl-substituted 3,3-dimethyl-2,4-dioxaspiro[5.5]-undecane-1,5,9-triones or 2,4-dimethyl-2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones .Mechanism of Action
While specific information on the mechanism of action for “(6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide” was not found, a related compound with a 2,9-diazaspiro[5.5]undecane core has been identified as an inducer of the Endoplasmic Reticulum Stress Response (ERSR) with cytotoxic activity in several cancer cell lines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(6S)-2λ6-thia-8-azaspiro[5.5]undecane 2,2-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.04.19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2S/c11-13(12)6-2-4-9(8-13)3-1-5-10-7-9/h10H,1-8H2/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLYMZAZBQXESPC-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCCS(=O)(=O)C2)CNC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@]2(CCCS(=O)(=O)C2)CNC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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